Cas no 175137-39-0 (2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl-)

2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl- Properties

Names and Identifiers

• 2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl-
• 3-AMINO-2-CYANO-5-(4-FLUOROPHENYL)-THIOPHENE
• 5-(4-fluorophenyl)-3-methyl-2-Thiophenecarbonitrile
• 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene
• 5-Fluoro-3-methyl-1-benzothiophene
• 5-Fluoro-3-methylbenzo[b]thiophene
• Benzo[b]thiophene, 5-fluoro-3-methyl-
• 3-Amin
• BUTTPARK 99\57-35
• 3-AMINO-2-CYANO-5-(4-FLUOROPHENYL)THIOPH
• 3-Amino-2-carbonitrile-5-(4-fluorophenyl)thiophene
• 3-AMINO-5-(4-FLUOROPHENYL)THIOPHENE-2-CARBONITRILE
• 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene97%
• 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene 97%
• TYZQYMLLLAZYPN-UHFFFAOYSA-N
• BRD-K04911918-001-02-6
• SCHEMBL4075179
• 175137-39-0
• 3-Amino-2-Cyano-5-(4-Fluorophenyl)Thiophene
• DTXSID70943339
• AKOS009159310
• A811793
• 2-Thiophenecarbonitrile, 3-amino-5-(4-fluorophenyl)-
• FS-1162
• CCG-44782
• MFCD00210132
• 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene, AldrichCPR
• SR-01000634598-1
• 210356-63-1
• CS-0206118
• HMS552A14
• FT-0614930
• A879290
• FT-0614994
• Maybridge1_003710
• +Expand

• InChIKey： GXJKZRGHLPXSST-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8FNS/c1-8-6-11(15-12(8)7-14)9-2-4-10(13)5-3-9/h2-6H,1H3
• SMILES： FC1C=CC(C2SC(C#N)=C(C)C=2)=CC=1

Computed Properties

• Exact Mass: 218.03151
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.031
• Heavy Atom Count: 15
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 78A^2

Experimental Properties

• LogP: 3.58928
• PSA: 49.81
• Refractive Index: 1.627
• Boiling Point: 247.17°C at 760 mmHg
• Melting Point: 199-200°C
• Flash Point: 103.285°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.245